Cas no 1261233-03-7 ((3-Fluoro-benzyl)-piperidin-3-yl-amine hydrochloride)

• Product Name: (3-Fluoro-benzyl)-piperidin-3-yl-amine hydrochloride
• CAS No: 1261233-03-7
• MF: C₁₂H₁₈ClFN₂
• MW: 244.736125469208
• CID: 2164603
• Update Time: 2025-06-27

(3-Fluoro-benzyl)-piperidin-3-yl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-benzyl)-piperidin-3-yl-amine hydrochloride
• N-(3-Fluorobenzyl)piperidin-3-amine hydrochloride
• SBB074448
• (3-fluorobenzyl)piperidin-3-ylamine hydrochloride
• [(3-fluorophenyl)methyl]-3-piperidylamine, chloride

• Inchi： 1S/C12H17FN2.ClH/c13-11-4-1-3-10(7-11)8-15-12-5-2-6-14-9-12;/h1,3-4,7,12,14-15H,2,5-6,8-9H2;1H
• InChI Key： KXCCTIUBWQMJMO-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)CNC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 187
• Topological Polar Surface Area: 24.1

Additional information on (3-Fluoro-benzyl)-piperidin-3-yl-amine hydrochloride

(3-Fluoro-benzyl)-piperidin-3-yl-amine hydrochloride: A Comprehensive Overview

(3-Fluoro-benzyl)-piperidin-3-yl-amine hydrochloride, identified by the CAS number 1261233-03-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and as a research tool in various scientific disciplines. In this article, we delve into the properties, synthesis, and biological activities of this compound, supported by the latest research findings.

The chemical structure of (3-Fluoro-benzyl)-piperidin-3-yl-amine hydrochloride comprises a piperidine ring substituted at the 3-position with an amino group and a benzyl moiety bearing a fluorine atom at the meta position. The presence of the fluorine atom introduces electronic effects that can influence the compound's reactivity and bioavailability. The hydrochloride salt form suggests that this compound is often used in its protonated state, which may enhance its solubility and stability under certain conditions.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their unique pharmacokinetic profiles and ability to modulate receptor interactions. For instance, fluorine substitution can enhance lipophilicity and improve drug absorption, making it a valuable modification in drug design. The fluorobenzyl group in this compound likely contributes to such properties, making it a promising candidate for further exploration in therapeutic applications.

The synthesis of (3-Fluoro-benzyl)-piperidin-3-yl-amine hydrochloride involves a multi-step process that typically begins with the preparation of the piperidine derivative. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to construct this molecule efficiently. The use of catalytic systems and optimized reaction conditions has significantly improved the yield and purity of the final product, ensuring its suitability for biological testing.

In terms of biological activity, this compound has been investigated for its potential as a modulator of various cellular pathways. Recent research has focused on its ability to inhibit enzymes involved in neurodegenerative diseases and inflammatory processes. For example, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its role as a lead compound for drug discovery efforts targeting these pathways.

The pharmacokinetic properties of (3-Fluoro-benzyl)-piperidin-3-yl-amine hydrochloride have also been evaluated in preclinical models. Results indicate that the compound demonstrates reasonable oral bioavailability and favorable distribution characteristics, which are critical factors for its potential translation into clinical use. Furthermore, toxicological studies have shown that it exhibits low toxicity at therapeutic doses, which adds to its appeal as a drug candidate.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of this compound with target proteins. Molecular docking studies have revealed that the fluorobenzyl group plays a crucial role in stabilizing interactions within binding pockets, potentially enhancing selectivity and potency. These findings underscore the importance of structural modifications in optimizing drug candidates.

In conclusion, (3-Fluoro-benzyl)-piperidin-3-yl-amine hydrochloride represents a valuable addition to the arsenal of compounds being explored for therapeutic purposes. Its unique structure, coupled with promising biological activities and favorable pharmacokinetic profiles, positions it as a compelling lead for further research and development. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovative approaches in drug discovery.